Cas no 1805306-69-7 (2-(Difluoromethyl)-6-methoxy-4-methylpyridine)

• Product Name: 2-(Difluoromethyl)-6-methoxy-4-methylpyridine
• CAS No: 1805306-69-7
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• CID: 4848854
• Update Time: 2025-10-28

2-(Difluoromethyl)-6-methoxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-methoxy-4-methylpyridine

• Inchi： 1S/C8H9F2NO/c1-5-3-6(8(9)10)11-7(4-5)12-2/h3-4,8H,1-2H3
• InChI Key： ZXETWAHJMWHKEM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C=C(N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 2.2
• Topological Polar Surface Area: 22.1

Additional information on 2-(Difluoromethyl)-6-methoxy-4-methylpyridine

2-(Difluoromethyl)-6-methoxy-4-methylpyridine (CAS No. 1805306-69-7)

The compound 2-(Difluoromethyl)-6-methoxy-4-methylpyridine, identified by the CAS number 1805306-69-7, is a synthetic organic compound with a unique structure that combines pyridine, methoxy, and difluoromethyl groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its chemical structure, characterized by the presence of a pyridine ring with substituents at positions 2, 4, and 6, provides a versatile platform for further functionalization and exploration of its properties.

The synthesis of 2-(Difluoromethyl)-6-methoxy-4-methylpyridine involves a series of well-established organic reactions, including nucleophilic substitution, Friedel-Crafts alkylation, and fluorination. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for downstream applications. The introduction of the difluoromethyl group at position 2 is particularly noteworthy, as it imparts unique electronic and steric properties to the molecule. This substitution pattern has been shown to enhance the compound's stability under certain conditions while maintaining its reactivity for further transformations.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-6-methoxy-4-methylpyridine as a precursor in the development of bioactive molecules. For instance, investigations into its role as an intermediate in drug discovery have revealed promising results in terms of its ability to modulate enzyme activity and interact with biological targets. The methoxy group at position 6 contributes significantly to the compound's solubility and bioavailability, making it an attractive candidate for pharmacological applications.

In addition to its pharmacological potential, 2-(Difluoromethyl)-6-methoxy-4-methylpyridine has also been explored for its use in agrochemicals. Its ability to act as a herbicide or insecticide precursor has been studied extensively, with recent findings suggesting that it could offer an eco-friendly alternative to conventional chemical agents. The methyl group at position 4 plays a crucial role in enhancing the compound's lipophilicity, which is essential for its effectiveness in agricultural settings.

The physical properties of 2-(Difluoromethyl)-6-methoxy-4-methylpyridine, such as its melting point and boiling point, have been determined through advanced analytical techniques like differential scanning calorimetry (DSC) and gas chromatography (GC). These properties are critical for understanding the compound's behavior under various conditions and optimizing its synthesis and purification processes.

From a materials science perspective, researchers have investigated the potential of 2-(Difluoromethyl)-6-methoxy-4-methylpyridine as a building block for constructing advanced materials with tailored electronic properties. Its ability to form coordination complexes with metal ions has opened new avenues for applications in catalysis and sensor development.

In conclusion, 2-(Difluoromethyl)-6-methoxy-4-methylpyridine (CAS No. 1805306-69-7) is a multifaceted compound with a wide range of potential applications across various industries. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery, agrochemicals, and materials science.